Cas no 1935725-08-8 (4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine)

4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine is a specialized organic compound featuring a morpholine and piperazine core linked by a sulfonyl-propyl bridge, with a propargyl substituent. This structure confers versatility in synthetic applications, particularly in medicinal chemistry and drug development, where its functional groups enable selective modifications. The sulfonamide linkage enhances stability, while the propargyl group offers reactivity for click chemistry or further derivatization. Its balanced polarity and molecular weight make it suitable for intermediate synthesis in bioactive molecule design. The compound’s well-defined architecture supports precise targeting in pharmacological studies, particularly in kinase inhibitor or receptor modulator research.

4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine structure

1935725-08-8 structure

Product Name:4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine

CAS No:1935725-08-8

MF:C₁₄H₂₅N₃O₃S

MW:315.431602239609

CID:5407481

PubChem ID:121585791

Update Time:2025-06-14

4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine Chemical and Physical Properties

Names and Identifiers

- 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine
- Inchi： 1S/C14H25N3O3S/c1-2-4-15-6-8-17(9-7-15)21(18,19)14-3-5-16-10-12-20-13-11-16/h1H,3-14H2
- InChI Key： VCFOIIATBSUMOI-UHFFFAOYSA-N
- SMILES： N1(CCCS(N2CCN(CC#C)CC2)(=O)=O)CCOCC1

Experimental Properties

Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 455.3±55.0 °C(Predicted)
pka: 7.13±0.10(Predicted)

4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26623226-0.05g	4-(3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}propyl)morpholine	1935725-08-8	95.0%	0.05g	$212.0	2025-03-20

4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine

Comprehensive Overview of 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine (CAS No. 1935725-08-8)

The compound 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine (CAS No. 1935725-08-8) is a sophisticated sulfonamide-based derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a morpholine ring and a propynyl-piperazine moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential to modulate biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The propynyl group in this compound enhances its reactivity, enabling it to form stable covalent bonds with biological macromolecules. This property is crucial for designing targeted therapies, especially in oncology and neurology. Additionally, the morpholine ring contributes to improved solubility and bioavailability, addressing one of the key challenges in drug development.

The synthesis of 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine involves a multi-step process, including sulfonylation and alkylation reactions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its CAS No. 1935725-08-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From an industrial perspective, this compound is valued for its potential in high-throughput screening (HTS) assays. Its ability to act as a scaffold molecule allows for the development of libraries of derivatives, which can be screened for various biological activities. This approach aligns with the growing trend of precision medicine, where customized treatments are tailored to individual patient needs.

Environmental and safety considerations are also paramount when working with 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

The future of 4-[3-[[4-(2-Propyn-1-yl)-1-piperazinyl]sulfonyl]propyl]morpholine looks promising, with ongoing studies exploring its applications in neurodegenerative diseases and cancer therapeutics. Its dual functionality as a sulfonamide and alkyne-containing compound opens new avenues for drug design and bioconjugation. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing biomedical research.

For those seeking further information, databases such as PubChem and Reaxys provide detailed physicochemical properties and literature references for CAS No. 1935725-08-8. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the commercialization of derivatives based on this innovative scaffold.